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Compound of Interest

Compound Name: AZD9056 hydrochloride

Cat. No.: B1666245

. Get Quote

For researchers, scientists, and drug development professionals, the integrity of their work is

intrinsically linked to rigorous safety protocols. The proper disposal of chemical reagents is a

critical component of laboratory safety and environmental responsibility. This document

provides essential, step-by-step guidance for the proper disposal of AZD9056 hydrochloride,

a selective P2X7 receptor antagonist used in inflammation and pain research. Adherence to

these procedures is vital for ensuring a safe laboratory environment and compliance with

regulatory standards.

Chemical and Physical Properties

A thorough understanding of a compound's properties is foundational to its safe handling and

disposal. Below is a summary of key data for AZD9056 hydrochloride.

Property

Data

CAS Number

345303-91-5

Molecular Formula

C24H35CIN20:2 - HCI

Molecular Weight

455.46 g/mol

Appearance

Solid powder

Storage Conditions

-20°C for 1 year, -80°C for 2 years
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Disposal Procedures for AZD9056 Hydrochloride

The following procedures are based on general best practices for the disposal of solid chemical
waste from a laboratory setting. It is imperative to consult your institution's specific hazardous
waste management guidelines and the compound's Safety Data Sheet (SDS) for any unique
disposal requirements.

Step 1: Waste Identification and Classification

Before disposal, all chemical waste must be properly identified. Treat AZD9056 hydrochloride
as a chemical waste. Do not dispose of it in the regular trash or down the drain.[1][2]

Step 2: Personal Protective Equipment (PPE)

Always wear appropriate PPE when handling chemical waste. This includes, but is not limited
to:

o Safety goggles or glasses
o Chemical-resistant gloves

e Alab coat

Step 3: Waste Collection and Segregation

e Solid Waste Container:

o Place solid AZD9056 hydrochloride waste into a designated, leak-proof, and clearly
labeled hazardous waste container.[3][4]

o The container should be made of a material compatible with the chemical. Plastic
containers are often preferred over glass to minimize the risk of breakage.[1]

o Ensure the container is kept closed except when adding waste.[3][5]
e Segregation:

o Store the waste container in a designated satellite accumulation area within the laboratory.

[6]
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o Segregate the AZD9056 hydrochloride waste from other incompatible waste streams to
prevent accidental reactions.[1][6] For instance, keep it separate from acids, bases, and
oxidizers.[6]

Step 4: Labeling the Waste Container

Proper labeling is crucial for safe disposal. The hazardous waste label must include:

The words "Hazardous Waste".[6]

The full chemical name: "AZD9056 hydrochloride".

The name and contact information of the generating laboratory or researcher.

The date when the waste was first added to the container.

Step 5: Disposal of Empty Containers

o Thoroughly Empty: Ensure the original container is completely empty of any residual powder.
If any solid remains, it must be disposed of as hazardous waste.[3]

e Rinsing: For containers of highly toxic chemicals, the first three rinses must be collected as
hazardous waste.[3] While the acute toxicity of AZD9056 hydrochloride is not specified in
the available results, it is best practice to collect at least the first rinse with a suitable solvent
(e.g., water or an organic solvent in which it is soluble) and dispose of it as liquid chemical
waste.

o Deface Label: Completely remove or deface the original product label from the empty
container.[3][5]

» Final Disposal: Once rinsed and with the label removed, the container can typically be
disposed of in the regular laboratory glass or solid waste stream, depending on the material.

[3]

Step 6: Arranging for Waste Pickup

Contact your institution's Environmental Health and Safety (EHS) office to schedule a pickup
for your hazardous waste.[1][3] Do not transport hazardous waste outside of your laboratory.[5]
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Experimental Workflow and Disposal Logic

The following diagrams illustrate the general workflow for experiments involving AZD9056
hydrochloride and the logical steps for its proper disposal.
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Fig. 1: Experimental and Disposal Workflow for AZD9056 hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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